3-Isothiocyanatoquinolin-4(1H)-one

• CAS No.: 61428-93-1
• Molecular Formula: C10H6N2OS
• Molecular Weight: 202.23 g/mol
• IUPAC Name: 3-isothiocyanato-1H-quinolin-4-one
• InChI: InChI=1S/C10H6N2OS/c13-10-7-3-1-2-4-8(7)11-5-9(10)12-6-14/h1-5H,(H,11,13)
• InChI Key: XBADDGZJLSKIKG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)C(=CN2)N=C=S

Description

3-Isothiocyanatoquinolin-4(1H)-one is a heterocyclic compound featuring a quinoline backbone substituted with an isothiocyanate (-NCS) group at the 3-position and a ketone at the 4-position.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Isothiocyanatoquinolin-4(1H)-one typically involves the reaction of quinolin-4(1H)-one with thiophosgene or other isothiocyanate precursors under controlled conditions. The reaction is usually carried out in an inert atmosphere to prevent unwanted side reactions.

Industrial Production Methods

Industrial production methods for such compounds often involve large-scale reactions using optimized conditions to maximize yield and purity. This may include the use of continuous flow reactors and advanced purification techniques such as chromatography.

Chemical Reactions Analysis

Types of Reactions

3-Isothiocyanatoquinolin-4(1H)-one can undergo various chemical reactions, including:

Oxidation: Conversion to sulfonyl derivatives.

Reduction: Formation of amines or thioureas.

Substitution: Nucleophilic substitution reactions at the isothiocyanate group.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide or other oxidizing agents.

Reduction: Metal hydrides or catalytic hydrogenation.

Substitution: Nucleophiles such as amines or alcohols.

Major Products Formed

Oxidation: Sulfonyl derivatives.

Reduction: Amines or thioureas.

Substitution: Ureas, thioureas, or other substituted derivatives.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential therapeutic effects.

Industry: Utilized in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of 3-Isothiocyanatoquinolin-4(1H)-one involves its interaction with specific molecular targets. The isothiocyanate group can react with nucleophilic sites in biological molecules, leading to the formation of covalent bonds. This can result in the inhibition of enzymes or other proteins, affecting various cellular pathways.

Comparison with Similar Compounds

Key Observations :

• Biological Activity : Analogues like MHY2251 (2,3-dihydroquinazolin-4(1H)-one derivative) exhibit potent SIRT1 inhibitory activity (IC₅₀ = 1.2 μM), suggesting that the isothiocyanate variant could similarly target epigenetic regulators but with enhanced binding kinetics.

Physicochemical and Pharmacological Data

Thermal Stability: Nitro-substituted isoquinolinones (e.g., 4-Nitroisoquinolin-1(2H)-one) demonstrate high thermal stability due to electron-withdrawing effects, whereas aryl-substituted derivatives (e.g., 3-(4-methylphenyl)-1(2H)-Isoquinolinone) may exhibit lower melting points . The isothiocyanate group’s polar nature likely reduces volatility compared to nitro analogues.

Solubility: Quinolinone derivatives generally show moderate solubility in polar aprotic solvents (e.g., DMSO), but the isothiocyanate group may enhance solubility in aqueous buffers via hydrogen bonding.

Bioactivity :

• Anticancer Potential: MHY2251 induces apoptosis in cancer cells by modulating SIRT1/p53 pathways. The isothiocyanate group’s ability to covalently modify cysteine residues could amplify this effect.

Challenges :

• Purity: Commercial analogues like 4-Nitroisoquinolin-1(2H)-one achieve 97% purity via recrystallization, but isothiocyanate derivatives may require chromatographic purification due to reactivity.
• Scalability : Aryl-substituted derivatives are produced in gram-scale quantities, whereas isothiocyanate variants may face scalability issues due to hazardous intermediates.